Cas no 730965-71-6 (6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide)

6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide structure
730965-71-6 structure
Product Name:6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide
CAS No:730965-71-6
MF:C23H20ClN3O
MW:389.877404212952
CID:6134373
PubChem ID:4397449
Update Time:2025-07-18

6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-n-{2-[4-(propan-2-yl)phenyl]-2,3-dihydro-1h-isoindol-1-ylidene}pyridine-3-carboxamide
    • 730965-71-6
    • 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide
    • EN300-26611404
    • AKOS001043630
    • AKOS030661721
    • Inchi: 1S/C23H20ClN3O/c1-15(2)16-7-10-19(11-8-16)27-14-18-5-3-4-6-20(18)22(27)26-23(28)17-9-12-21(24)25-13-17/h3-13,15H,14H2,1-2H3/b26-22+
    • InChI Key: GRFMOSKXYNZJMD-XTCLZLMSSA-N
    • SMILES: ClC1=CC=C(C=N1)C(/N=C1\C2C=CC=CC=2CN\1C1C=CC(=CC=1)C(C)C)=O

Computed Properties

  • Exact Mass: 389.1294900g/mol
  • Monoisotopic Mass: 389.1294900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 584
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 45.6Ų

6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26611404-0.05g
6-chloro-N-{2-[4-(propan-2-yl)phenyl]-2,3-dihydro-1H-isoindol-1-ylidene}pyridine-3-carboxamide
730965-71-6 95.0%
0.05g
$212.0 2025-03-20

Additional information on 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide

Introduction to 6-Chloro-N-[2-(4-Propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide (CAS No. 730965-71-6)

6-Chloro-N-[2-(4-Propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide, with the CAS number 730965-71-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindoles, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound features a pyridine ring substituted with a chloro group and an isoindole moiety, making it a promising candidate for various pharmacological studies.

The synthesis of 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide typically involves multi-step reactions, including the formation of the isoindole core and subsequent functionalization. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader application in research and development.

In terms of its biological activity, 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide has been investigated for its potential as an inhibitor of specific enzymes and receptors. Studies have shown that this compound exhibits selective inhibition of certain kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The ability to modulate these enzymes makes it a valuable tool in understanding disease mechanisms and developing novel therapeutic strategies.

One of the key areas of research involving 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide is its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways. For instance, it has been shown to inhibit the activity of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer. This inhibition leads to reduced cell proliferation and increased cell death, making it a promising candidate for further development as an anti-cancer drug.

Beyond its anti-cancer properties, 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide has also been explored for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Research has indicated that this compound can suppress the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The pharmacokinetic properties of 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide have also been studied to assess its suitability for clinical use. Initial findings suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective drug delivery and minimizing adverse effects. However, further optimization may be necessary to enhance its bioavailability and stability.

In addition to its therapeutic potential, 6-chloro-N-[2-(4-propan-2-ylphenyl)-3H-isoindol-1-ylidene]pyridine-3-carboxamide has been utilized as a probe molecule in biochemical assays to study protein interactions and signaling pathways. Its ability to selectively bind to specific targets makes it a useful tool for elucidating the molecular mechanisms underlying various biological processes.

The safety profile of 6-chloro-N-[2-(4-propan-2-ylylphenyl)-3H-isotndol-l-y lidene]pyridine - 3 - carboxamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, comprehensive safety evaluations are ongoing to ensure its suitability for human use.

In conclusion, 6-chloro-N-[2-(4-propan-ylylpheny-l) - 3 H - iso ind ol - 1 - ylid ene] pyri dine - 3 - car box amide (CAS No. 730965 - 71 - 6) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, optimize its pharmacological properties, and evaluate its safety profile. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various diseases.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd